Cas no 28260-61-9 (Benzene,chlorotrinitro-)

• Product Name: Benzene,chlorotrinitro-
• CAS No: 28260-61-9
• MF: C₆H₂ClN₃O₆
• MW: 247.549580097198
• CID: 269542
• PubChem ID: 34196
• Update Time: 2025-04-19

Benzene,chlorotrinitro- Chemical and Physical Properties

Names and Identifiers

• Benzene,chlorotrinitro-
• 1-chloro-2,3,4-trinitrobenzene
• Trinitrochlorobenzene
• Trinitrochlorobenzene or picryl chloride
• Trinitrochlorobenzene or picryl chloride [UN0155] [Explosive 1.1D]
• UN0155
• Benzene, chlorotrinitro-
• 28260-61-9
• SCHEMBL672105

• Inchi： 1S/C6H2ClN3O6/c7-3-1-2-4(8(11)12)6(10(15)16)5(3)9(13)14/h1-2H
• InChI Key： SRYLRVUJDQTFDL-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=C1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 246.96326
• Monoisotopic Mass: 246.963213
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 138

Experimental Properties

• Density: 2.3073 (rough estimate)
• Boiling Point: 419.3°C at 760 mmHg
• Flash Point: 207.4°C
• Refractive Index: 1.6500 (estimate)
• PSA: 129.42